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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441

Essential Safety and Handling of Diglyme-d14

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized solvents like Diglyme-d14. This guide
provides immediate, essential information for the safe operational use and disposal of
Diglyme-d14, reinforcing a culture of safety and trust in laboratory practices.

Personal Protective Equipment (PPE)

When handling Diglyme-d14, a comprehensive approach to personal protection is critical to
minimize exposure and ensure safety. The following personal protective equipment is
mandatory:

o Eye Protection: Always wear chemical splash goggles that conform to recognized standards.

» Hand Protection: Chemical-resistant gloves, such as PVC or nitrile, are required. It is
important to inspect gloves for any signs of degradation or perforation before use and to
replace them immediately if contamination is suspected. For prolonged or repeated contact,
a glove with a higher protection class and longer breakthrough time is recommended.[1]

» Respiratory Protection: A vapor respirator with a filter for organic gases and vapors is
essential, particularly when working in areas with insufficient ventilation.[2][3] Ensure the
respirator is approved and certified.
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» Body Protection: A flame-retardant and anti-static lab coat or protective suit should be worn
to protect against splashes and potential ignition sources.[2][4] Non-sparking safety footwear
is also recommended for large-scale operations.[1]

Quantitative Safety Data

A summary of key quantitative data for Diglyme and its deuterated form is presented below for
easy reference. Note that the properties of Diglyme-d14 are very similar to its non-deuterated

counterpart.
Property Value
Molecular Formula CeD1403
Molecular Weight 148.26 g/mol [5][6]
Boiling Point 162°C (323.6°F)[2][7]
Melting Point -68°C (-90.4°F)[2]
Flash Point 51°C (123.8°F) (Closed Cup)[8]
Auto-Ignition Temperature 205°C (401°F)[2]
Specific Gravity 0.937 (Water = 1)[2]
Vapor Density 4.6 (Air = 1)[2]
Solubility Easily soluble in cold water[2]

Experimental Protocols

Safe Handling Procedure:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[2] All work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[4][8]

e Grounding: Ground all equipment containing Diglyme-d14 to prevent the buildup of static
electricity, which can be an ignition source.[2][3]
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» Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and
other sources of ignition.[3][4] Use non-sparking tools for all operations.[3]

» Personal Protection: Don all required PPE, including splash goggles, a lab coat, a vapor
respirator, and appropriate gloves.

» Dispensing: When transferring the solvent, do so carefully to avoid splashes and the
generation of vapors.

» Post-Handling: After use, tightly close the container and wash hands and face thoroughly.[4]
Storage Plan:
o Container: Store Diglyme-d14 in its original, tightly sealed container.[2][4]

o Location: Keep the container in a cool, dry, and well-ventilated area, away from direct
sunlight and sources of ignition.[2][5] Flammable materials should be stored in a designated
safety cabinet.[2]

o Peroxide Formation: As an ether, Diglyme can form explosive peroxides upon exposure to air
and light.[1][7] It is advisable to date the container upon receipt and opening.[1][8] Test for
the presence of peroxides periodically, especially before distillation.[8]

o Hygroscopicity: Deuterated solvents are often hygroscopic and can absorb moisture from the
air, which may affect experimental results.[9][10] Store in a manner that minimizes
atmospheric moisture exposure.

Disposal Plan:

» Waste Classification: Diglyme-d14 and its containers should be treated as hazardous waste.

[1][7]
e Collection: Collect waste in a suitable, labeled, and closed container.
e Spill Management:

o Small Spills: Absorb the spill with an inert, dry material and place it in an appropriate waste
disposal container.[2] Clean the area with water.[2]
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o Large Spills: Evacuate the area and remove all ignition sources.[1][2] Contain the spill and
prevent it from entering drains.[4] Use non-sparking tools for cleanup.[3]

» Final Disposal: Dispose of the waste in accordance with all local, state, and federal
regulations.[1] Do not dispose of it down the drain.

Workflow for Safe Handling of Diglyme-d14
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Caption: Workflow for the safe handling and disposal of Diglyme-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. datasheets.scbt.com [datasheets.scbt.com]
o 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
¢ 3. echemi.com [echemi.com]

e 4. chemicalbook.com [chemicalbook.com]

[isotope.com]
e 6. Diglyme-d14 | C6H1403 | CID 90471891 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 7. fishersci.co.uk [fishersci.co.uk]
8. fishersci.com [fishersci.com]
e 9. buchem.com [buchem.com]
e 10. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Diglyme-
d14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569441#personal-protective-equipment-for-handling-
diglyme-d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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